Cas no 1261447-70-4 (5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid)

• Product Name: 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid
• CAS No: 1261447-70-4
• MF: C₁₄H₉ClF₃NO₃
• MW: 331.67437338829
• CID: 4987432
• Update Time: 2025-06-08

5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H9ClF3NO3/c15-11-7-19-12(5-9(11)6-13(20)21)8-1-3-10(4-2-8)22-14(16,17)18/h1-5,7H,6H2,(H,20,21)
• InChI Key： AVNCERFSAOVHFZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1CC(=O)O)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4

Additional information on 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No. 1261447-70-4): A Comprehensive Overview

5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No. 1261447-70-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid is a small molecule with a molecular formula of C₁₆H₁₀ClF₃N₂O₃. The compound features a pyridine ring substituted with a chloro group at the 5-position and a 4-(trifluoromethoxy)phenyl group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The carboxylic acid group at the 4-position of the pyridine ring further enhances its reactivity and potential for conjugation with other molecules.

The molecular weight of 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid is approximately 365.71 g/mol. It is a solid at room temperature and exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO). The compound's stability under various conditions, including pH, temperature, and light exposure, has been extensively studied to ensure its suitability for pharmaceutical applications.

Synthesis Methods

The synthesis of 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid involves several well-documented steps. One common approach begins with the preparation of 2-chloro-5-bromopyridine, which is then coupled with 4-trifluoromethoxybenzeneboronic acid using a palladium-catalyzed Suzuki coupling reaction. The resulting intermediate is further functionalized by introducing a carboxylic acid group through a series of transformations, including hydrolysis and esterification reactions.

An alternative synthetic route involves the use of microwave-assisted reactions to enhance the efficiency and yield of the synthesis process. Recent studies have shown that microwave-assisted methods can significantly reduce reaction times and improve product purity, making them an attractive option for large-scale production.

Biological Activities

5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid has demonstrated promising biological activities in various preclinical studies. One of its key properties is its ability to modulate specific receptors and enzymes involved in neurological disorders. For instance, it has been shown to exhibit potent inhibitory activity against monoamine oxidase (MAO), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as serotonin and dopamine.

In addition to its MAO-inhibitory effects, 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid has also shown potential as an antitumor agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that the compound may have therapeutic applications in the treatment of various types of cancer.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid has been evaluated in several clinical trials. Early-phase trials have focused on assessing the safety and tolerability of the compound in healthy volunteers and patients with specific medical conditions. Preliminary results have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects reported.

Ongoing clinical trials are exploring the efficacy of 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. These trials are designed to evaluate the compound's ability to improve cognitive function and reduce symptoms associated with these conditions. Additionally, phase II trials are underway to assess its effectiveness as an antitumor agent in patients with advanced solid tumors.

Literature Review and Recent Research Findings

The scientific literature on 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid is rapidly expanding, reflecting growing interest in its potential therapeutic applications. Recent studies have provided valuable insights into its mechanism of action, pharmacokinetics, and safety profile.

A study published in the Journal of Medicinal Chemistry reported that 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid exhibits high selectivity for MAO-B over MAO-A, which may contribute to its favorable safety profile compared to non-selective MAO inhibitors. Another study published in Cancer Research demonstrated that the compound selectively targets cancer stem cells by inhibiting key signaling pathways involved in self-renewal and drug resistance.

In addition to these findings, recent research has also explored the combination therapy potential of 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid. Preclinical studies have shown that combining this compound with other anticancer agents can enhance therapeutic efficacy while reducing toxicity. These findings highlight the versatility of 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid as a potential component of multimodal treatment strategies.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No. 1261447-70-4) holds significant promise for advancing our understanding of its therapeutic potential. Future studies should focus on elucidating its long-term safety profile, optimizing dosing regimens, and exploring new combination therapies to maximize clinical benefits.

In conclusion, 5-Chloro-2-(4-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No. 1261447-70-4) represents an exciting candidate for further development in both neurological disorders and cancer treatment. Its unique chemical structure and biological activities make it a valuable addition to the growing arsenal of therapeutic agents available to clinicians and researchers alike.